Cas no 1211538-59-8 (ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate
• CAS No: 1211538-59-8
• MF: C₈H₁₄ClNO₄S
• MW: 255.71906042099
• CID: 4578018
• PubChem ID: 54592751
• Update Time: 2025-06-14

ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Chlorosulfonyl-piperidine-1-carboxylic acid ethyl ester
• ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(chlorosulfonyl)-, ethyl ester
• 1211538-59-8
• ethyl 4-chlorosulfonylpiperidine-1-carboxylate
• ethyl4-(chlorosulfonyl)piperidine-1-carboxylate
• SCHEMBL20600286
• Ethyl 4-(chlorosulfonyl)-1-piperidinecarboxylate
• EN300-74196
• AKOS011216870

• Inchi： 1S/C8H14ClNO4S/c1-2-14-8(11)10-5-3-7(4-6-10)15(9,12)13/h7H,2-6H2,1H3
• InChI Key： KCXLEPXXDQVBTA-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(S(Cl)(=O)=O)CC1

Computed Properties

• Exact Mass: 255.0332068g/mol
• Monoisotopic Mass: 255.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Additional information on ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(Chlorosulfonyl)Piperidine-1-Carboxylate (CAS No. 1211538-59-8)

Ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate (CAS No. 1211538-59-8) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core modified with chlorosulfonyl and ethyl carboxylate functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries value this compound for its role in developing novel drug candidates and fine chemicals, aligning with the growing demand for high-purity intermediates in modern synthetic chemistry.

The compound's CAS number 1211538-59-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends highlight increased interest in sulfonyl-containing compounds due to their applications in kinase inhibitors and protease-targeting therapeutics, areas frequently searched in academic and industrial contexts. Discussions on platforms like PubMed and Reaxys often link such structures to breakthroughs in cancer research and neurological disorder treatments, reflecting its relevance to contemporary health challenges.

From a synthetic perspective, ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate offers distinct advantages. The chlorosulfonyl group acts as a reactive handle for nucleophilic substitutions, enabling the introduction of diverse heterocycles or amines—a feature exploited in parallel synthesis and combinatorial chemistry. Meanwhile, the ethyl carboxylate moiety provides stability during purification, addressing common pain points in scale-up processes. These attributes resonate with searches for "improved synthetic routes" or "stable intermediates for API production" in chemical forums.

Environmental and safety considerations further shape its applications. While not classified as hazardous under standard guidelines, its handling requires adherence to Good Laboratory Practices (GLP)—a topic trending in green chemistry discussions. Analytical techniques like HPLC and NMR are essential for quality control, as emphasized in queries about "purity validation methods" for complex intermediates. Such details cater to professionals seeking reproducible synthetic protocols.

Market insights reveal expanding use of CAS 1211538-59-8 in contract research organizations (CROs) and custom synthesis services. Its compatibility with flow chemistry setups—a hot topic in process intensification—enhances its appeal for industrial adopters. Patent analyses show incremental filings incorporating this scaffold, particularly in small-molecule drug discovery, aligning with SEO terms like "building blocks for medicinal chemistry."

In conclusion, ethyl 4-(chlorosulfonyl)piperidine-1-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features answer pressing needs in targeted drug design and sustainable synthesis, while its technical profile addresses frequently searched challenges in intermediate characterization and process optimization. As research continues to explore its derivatives, this compound remains a focal point for advancing precision therapeutics and efficient chemical production.